Cas no 1379873-10-5 (3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1379873-10-5
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 6349111
• PubChem ID: 112694595
• Update Time: 2025-05-20

3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid
• 1379873-10-5
• 3-(5-bromopyridin-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• SCHEMBL22128306
• 3-(5-bromopyridin-3-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1298756

• Inchi： 1S/C13H17BrN2O4/c1-13(2,3)20-12(19)16-10(11(17)18)5-8-4-9(14)7-15-6-8/h4,6-7,10H,5H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VDWZBIYCAYZSJW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1379873-10-5)

3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1379873-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a valuable tool in the development of novel therapeutic agents.

The molecular structure of 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid consists of a pyridine ring substituted with a bromine atom at the 5-position, connected to a propanoic acid moiety that is further modified with an amino group protected by a tert-butoxycarbonyl (Boc) group. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a versatile intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in pyridine-based compounds due to their wide-ranging biological activities. Pyridine derivatives are known to exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory properties. The presence of the bromine atom at the 5-position of the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug candidates.

The Boc-protected amino group in 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid serves as a crucial protecting group in peptide synthesis and medicinal chemistry. The tert-butoxycarbonyl moiety stabilizes the amino group during synthetic transformations, preventing unwanted side reactions while allowing for selective deprotection under mild acidic conditions. This feature makes it an indispensable component in the synthesis of peptidomimetics and other biologically active molecules where precise control over functional group reactivity is essential.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid as a scaffold for drug discovery. Studies have demonstrated that the pyridine ring can serve as a hydrogen bond acceptor, enhancing binding affinity to biological targets. Additionally, the bromine substituent can participate in halogen bonding interactions, which are increasingly recognized as important non-covalent interactions in drug design. These insights have led to the development of novel algorithms that predict optimal modifications to enhance binding affinity and selectivity.

The utility of 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid extends beyond its role as an intermediate in synthetic chemistry. It has been employed in the development of inhibitors targeting various kinases, which are critical enzymes in many signaling pathways implicated in cancer and inflammatory diseases. For instance, research has shown that derivatives of this compound can modulate the activity of Janus kinases (JAKs), which play a central role in immune responses and hematopoiesis. By inhibiting JAK activity, these compounds may offer therapeutic benefits in conditions such as rheumatoid arthritis and leukemias.

Moreover, the structural features of 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid have been leveraged in the design of probes for biochemical assays. The ability to selectively label this compound with fluorophores or other reporter groups allows researchers to study protein-protein interactions and enzyme kinetics with high precision. Such probes are invaluable tools in understanding complex biological systems and have accelerated the discovery of novel therapeutic targets.

In conclusion, 3-(5-bromopyridin-3-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1379873-10-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile building block for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.